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Compound of Interest

Compound Name: N-(2-Hydroxyethyl)nicotinamide

CAS No.: 6265-73-2

Cat. No.: B057946

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
N-(2-Hydroxyethyl)nicotinamide, a molecule with the chemical formula C8H10N2O2, holds a

significant position in the landscape of cardiovascular pharmacology and as a derivative of

nicotinamide (Vitamin B3). Primarily recognized as the principal denitrated metabolite of the

antianginal drug nicorandil, its biochemical and physiological roles are of considerable interest

to the scientific community. This technical guide provides a comprehensive overview of N-(2-
Hydroxyethyl)nicotinamide, consolidating current knowledge on its chemical properties,

synthesis, analytical methodologies, and pharmacological profile. By synthesizing technical

data with field-proven insights, this document aims to serve as an essential resource for

researchers and professionals engaged in drug discovery and development.
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N-(2-Hydroxyethyl)nicotinamide, also known by its synonyms SG-86 and N-

Nicotinoylethanolamine, is a fascinating molecule that sits at the crossroads of drug

metabolism and nicotinamide biochemistry.[1][2] Its emergence in the scientific literature is

intrinsically linked to the development and clinical use of nicorandil, a unique antianginal agent

possessing a dual mechanism of action. While nicorandil functions as both a potassium

channel opener and a nitric oxide donor, its metabolic fate leads to the formation of N-(2-
Hydroxyethyl)nicotinamide, a compound that lacks the nitrate group essential for nitric oxide-

mediated vasodilation.[3]

Understanding the properties and biological behavior of this metabolite is crucial for a complete

comprehension of nicorandil's pharmacology and for the broader exploration of nicotinamide

derivatives in therapeutics. This guide delves into the multifaceted nature of N-(2-
Hydroxyethyl)nicotinamide, offering a detailed exploration of its scientific underpinnings.

Physicochemical Properties and Structural
Elucidation
A thorough understanding of a molecule's physical and chemical characteristics is fundamental

to its application in research and development.
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N-(2-Hydroxyethyl)nicotinamide's structure, featuring a pyridine ring, an amide linkage, and a

primary alcohol, dictates its chemical behavior. The presence of both hydrogen bond donors

(the amide N-H and the hydroxyl O-H) and acceptors (the pyridine nitrogen, the carbonyl

oxygen, and the hydroxyl oxygen) influences its solubility and interactions with biological

macromolecules.

The molecule's reactivity is centered around its functional groups. The hydroxyl group can

undergo esterification, a key reaction in the synthesis of its parent drug, nicorandil. The amide

bond can be susceptible to hydrolysis under certain conditions, and the pyridine ring can

participate in various aromatic substitution reactions.

Synthesis and Manufacturing Pathways
The synthesis of N-(2-Hydroxyethyl)nicotinamide is a critical process for both research and

pharmaceutical production, primarily as an intermediate for nicorandil.

Laboratory-Scale Synthesis
A common and straightforward method for the laboratory synthesis of N-(2-
Hydroxyethyl)nicotinamide involves the reaction of a nicotinic acid derivative with

ethanolamine.

Workflow for Laboratory Synthesis:
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Nicorandil
(N-(2-hydroxyethyl)nicotinamide nitrate)

Denitration
(in vivo) N-(2-Hydroxyethyl)nicotinamide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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